56-72-4

Coumaphos

In Stock

• CAS RN:
• 56-72-4

• Formula:
• C14H16ClO5PS

• InChI:
• InChI=1S/C14H16ClO5PS/c1-4-17-21(22,18-5-2)20-10-6-7-11-9(3)13(15)14(16)19-12(11)8-10/h6-8H,4-5H2,1-3H3

• InChIKey:
• BXNANOICGRISHX-UHFFFAOYSA-N

• Coumaphos is an organophosphate pesticide. It is converted into an oxon-containing metabolite in vivo, similar to other organophosphate pesticides, that inhibits acetylcholinesterase. It is active against adult, but not arrested stage, O. ostertagi helminths. Coumaphos is toxic to A. stephensi and A. aegypti mosquitoes when applied topically, with median lethal doses of 0.002 and 0.012 µg per female mosquito, respectively, but not when used as a contact insecticide. It is lethal to rats (LD50s = 41 and 16 mg/kg for male and female rats, respectively). Formulations containing coumaphos have been used to control pests in livestock.
  Coumaphos is a synthetic organic thiophosphate, organochlorine compound, and organophosphate acetylcholinesterase inhibitor that is used as a pesticide. It is characterized as a tan or slightly brown crystalline solid with a mild sulfurous odor, ...

3-Ethylhexahydro-3-(3-methoxyphenyl)-1-methyl-2H-azepin-2-one

• CAS RN:
• 71556-72-4

• Formula:
• C16H23NO2

• InChI:
• InChI=1S/C16H23NO2/c1-4-16(10-5-6-11-17(2)15(16)18)13-8-7-9-14(12-13)19-3/h7-9,12H,4-6,10-11H2,1-3H3

• InChIKey:
• AFBQUXAODCBPRJ-UHFFFAOYSA-N

• 3-Ethylhexahydro-3-(3-methoxyphenyl)-1-methyl-2H-azepin-2-one is a useful research compound. Its molecular formula is C16H23NO2 and its molecular weight is 261.36 g/mol. The purity is usually 95%.

2-(Acetylamino)-3-[(4-chlorophenyl)sulfanyl]-propanoic acid

In Stock

• CAS RN:
• 21056-72-4

• Formula:
• C11H12ClNO3S

• InChI:
• InChI=1S/C11H12ClNO3S/c1-7(14)13-10(11(15)16)6-17-9-4-2-8(12)3-5-9/h2-5,10H,6H2,1H3,(H,13,14)(H,15,16)

• InChIKey:
• NYIHHVVSWNGRAJ-UHFFFAOYSA-N

• 2-(Acetylamino)-3-[(4-chlorophenyl)sulfanyl]-propanoic acid is a useful research compound. Its molecular formula is C11H12ClNO3S and its molecular weight is 273.74 g/mol. The purity is usually 95%.

Methyl 6-methoxypicolinate

In Stock

• CAS RN:
• 26256-72-4

• Formula:
• C8H9NO3

• InChI:
• InChI=1S/C8H9NO3/c1-11-7-5-3-4-6(9-7)8(10)12-2/h3-5H,1-2H3

• InChIKey:
• QCCJUEURAZMEGY-UHFFFAOYSA-N

• Methyl 6-methoxypicolinate is a useful research compound. Its molecular formula is C8H9NO3 and its molecular weight is 167.16 g/mol. The purity is usually 95%.

Carbamic acid, diethyldithio-, thallium complex

• CAS RN:
• 18756-72-4

• Formula:
• C5H10NS2Tl

• InChI:
• InChI=1S/C5H11NS2.Tl/c1-3-6(4-2)5(7)8;/h3-4H2,1-2H3,(H,7,8);/q;+1/p-1

• InChIKey:
• DZDXQECBERXVDV-UHFFFAOYSA-M

• Carbamic acid, diethyldithio-, thallium complex, also known as Carbamic acid, diethyldithio-, thallium complex, is a useful research compound. Its molecular formula is C5H10NS2Tl and its molecular weight is 352.7 g/mol. The purity is usually 95%.

Methyl 2-amino-4-(3,4-dichlorophenyl)thiophene-3-carboxylate

In Stock

• CAS RN:
• 351156-72-4

• Formula:
• C12H9Cl2NO2S

• InChI:
• InChI=1S/C12H9Cl2NO2S/c1-17-12(16)10-7(5-18-11(10)15)6-2-3-8(13)9(14)4-6/h2-5H,15H2,1H3

• InChIKey:
• BFTSSBFDWAVAHA-UHFFFAOYSA-N

• Methyl 2-amino-4-(3,4-dichlorophenyl)thiophene-3-carboxylate is a useful research compound. Its molecular formula is C12H9Cl2NO2S and its molecular weight is 302.17. The purity is usually 95%.

4'-Cyano-3-(1,3-dioxan-2-YL)propiophenone

In Stock

• CAS RN:
• 898756-72-4

• Formula:
• C14H15NO3

• InChI:
• InChI=1S/C14H15NO3/c15-10-11-2-4-12(5-3-11)13(16)6-7-14-17-8-1-9-18-14/h2-5,14H,1,6-9H2

• InChIKey:
• SCWUNZOODGSQCA-UHFFFAOYSA-N

• 4'-Cyano-3-(1,3-dioxan-2-YL)propiophenone is a useful research compound. Its molecular formula is C14H15NO3 and its molecular weight is 245.27 g/mol. The purity is usually 95%.

Methyl 3-chloro-5-cyanobenzoate

In Stock

• CAS RN:
• 327056-72-4

• Formula:
• C9H6ClNO2

• InChI:
• InChI=1S/C9H6ClNO2/c1-13-9(12)7-2-6(5-11)3-8(10)4-7/h2-4H,1H3

• InChIKey:
• JCOFSHLLQXPNDX-UHFFFAOYSA-N

• Methyl 3-chloro-5-cyanobenzoate is a useful research compound. Its molecular formula is C9H6ClNO2 and its molecular weight is 195.6 g/mol. The purity is usually 95%.

5-ethyl-N-((1-hydroxycyclopentyl)methyl)-2-methoxybenzenesulfonamide

In Stock

• CAS RN:
• 1234856-72-4

• Formula:
• C15H23NO4S

• InChI:
• InChI=1S/C15H23NO4S/c1-3-12-6-7-13(20-2)14(10-12)21(18,19)16-11-15(17)8-4-5-9-15/h6-7,10,16-17H,3-5,8-9,11H2,1-2H3

• InChIKey:
• JHCPESLDYVTUGV-UHFFFAOYSA-N

• 5-ethyl-N-((1-hydroxycyclopentyl)methyl)-2-methoxybenzenesulfonamide is a useful research compound. Its molecular formula is C15H23NO4S and its molecular weight is 313.41. The purity is usually 95%.

N-(3-Fluoro-2-methylsulfanylphenyl)prop-2-enamide

Usually In Stock

• CAS RN:
• 2361656-72-4

• Formula:
• C10H10FNOS

• InChI:
• InChI=1S/C10H10FNOS/c1-3-9(13)12-8-6-4-5-7(11)10(8)14-2/h3-6H,1H2,2H3,(H,12,13)

• InChIKey:
• WEUJIPHBFCNPQP-UHFFFAOYSA-N

• N-(3-Fluoro-2-methylsulfanylphenyl)prop-2-enamide is a useful research compound. Its molecular formula is C10H10FNOS and its molecular weight is 211.25. The purity is usually 95%.

3-Bromo-5-chloro-2-methylaniline

In Stock

• CAS RN:
• 1166756-72-4

• Formula:
• C7H7BrClN

• InChI:
• InChI=1S/C7H7BrClN/c1-4-6(8)2-5(9)3-7(4)10/h2-3H,10H2,1H3

• InChIKey:
• BGECTFQDFFAMKV-UHFFFAOYSA-N

• 3-Bromo-5-chloro-2-methylaniline is a useful research compound. Its molecular formula is C7H7BrClN and its molecular weight is 220.49 g/mol. The purity is usually 95%.

(5-Bromo-2-chloropyridin-3-yl)methanamine hydrochloride

In Stock

• CAS RN:
• 1276056-72-4

• Formula:
• C6H7BrCl2N2

• InChI:
• InChI=1S/C6H6BrClN2.ClH/c7-5-1-4(2-9)6(8)10-3-5;/h1,3H,2,9H2;1H

• InChIKey:
• AGHOHQJTOGHCSX-UHFFFAOYSA-N

• (5-Bromo-2-chloropyridin-3-yl)methanamine hydrochloride is a useful research compound. Its molecular formula is C6H7BrCl2N2 and its molecular weight is 257.94. The purity is usually 95%.